Cas no 473994-56-8 (7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic acid is a versatile compound characterized by its unique triazole and pyrimidine rings. Its trifluoromethyl group enhances solubility and stability. This compound offers significant advantages in pharmaceutical research, including potential applications in drug discovery and material science. Its multifunctionality and structural complexity make it a valuable tool for developing novel compounds with diverse biological activities.
7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid structure
473994-56-8 structure
Product Name:7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
CAS No:473994-56-8
MF:C7H3F3N4O2
MW:232.119530916214
MDL:MFCD06739311
CID:3028316
PubChem ID:7174591
Update Time:2025-11-01

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-TRIFLUOROMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
    • 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
    • 7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
    • 473994-56-8
    • BBL040362
    • STK350231
    • 7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • MFCD06739311
    • 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • EN300-230299
    • CS-0267950
    • 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylicacid
    • AKOS000137036
    • MDL: MFCD06739311
    • Inchi: 1S/C7H3F3N4O2/c8-7(9,10)3-1-2-11-6-12-4(5(15)16)13-14(3)6/h1-2H,(H,15,16)
    • InChI Key: HCOBGRMQYYDATD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=NC2=NC(C(=O)O)=NN12)(F)F

Computed Properties

  • Exact Mass: 232.02080984g/mol
  • Monoisotopic Mass: 232.02080984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80.4Ų

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

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